PS-48

• CAS No.: 1180676-32-7
• Product Name: PS-48
• Molecular Formula: C17H15ClO2
• Molecular Weight: 286.75
• IUPAC Name: (Z)-5-(4-chlorophenyl)-3-phenylpent-2-enoic acid
• Standard InChI: InChI=1S/C17H15ClO2/c18-16-10-7-13(8-11-16)6-9-15(12-17(19)20)14-4-2-1-3-5-14/h1-5,7-8,10-12H,6,9H2,(H,19,20)/b15-12-
• Standard InChIKey: LLJYFDRQFPQGNY-QINSGFPZSA-N
• SMILES: C1=CC=C(C=C1)C(=CC(=O)O)CCC2=CC=C(C=C2)Cl
• Appearance: Solid powder
• Description: PS-48 is a phosphoinositide-dependent protein kinase-1 (PDK1) activator.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PS-48; PS 48; PS48
• Reference: 1: Mordhorst BR, Murphy SL, Ross RM, Samuel MS, Salazar SR, Ji T, Behura SK, Wells KD, Green JA, Prather RS. Pharmacologic Reprogramming Designed to Induce a Warburg Effect in Porcine Fetal Fibroblasts Alters Gene Expression and Quantities of Metabolites from Conditioned Media Without Increased Cell Proliferation. Cell Reprogram. 2018 Feb;20(1):38-48. doi: 10.1089/cell.2017.0040. PubMed PMID: 29412741; PubMed Central PMCID: PMC5804098.; 2: Mordhorst BR, Murphy SL, Ross RM, Benne JA, Samuel MS, Cecil RF, Redel BK, Spate LD, Murphy CN, Wells KD, Green JA, Prather RS. Pharmacologic treatment of donor cells induced to have a Warburg effect-like metabolism does not alter embryonic development in vitro or survival during early gestation when used in somatic cell nuclear transfer in pigs. Mol Reprod Dev. 2018 Apr;85(4):290-302. doi: 10.1002/mrd.22964. Epub 2018 Mar 5. PubMed PMID: 29392839; PubMed Central PMCID: PMC5903921.; 3: Han F, Xue M, Chang Y, Li X, Yang Y, Sun B, Chen L. Triptolide Suppresses Glomerular Mesangial Cell Proliferation in Diabetic Nephropathy Is Associated with Inhibition of PDK1/Akt/mTOR Pathway. Int J Biol Sci. 2017 Sep 21;13(10):1266-1275. doi: 10.7150/ijbs.20485. eCollection 2017. PubMed PMID: 29104493; PubMed Central PMCID: PMC5666525.; 4: Liu W, Mao J, Xue Y, Zhao Z, Zhang H, Ji X. Nanoparticle Loading Induced Morphological Transitions and Size Fractionation of Coassemblies from PS-b-PAA with Quantum Dots. Langmuir. 2016 Aug 2;32(30):7596-605. doi: 10.1021/acs.langmuir.6b02202. Epub 2016 Jul 22. PubMed PMID: 27447738.; 5: Watanabe S, Matsumoto T, Oda M, Yamada K, Takagi J, Taguchi K, Kobayashi T. Insulin augments serotonin-induced contraction via activation of the IR/PI3K/PDK1 pathway in the rat carotid artery. Pflugers Arch. 2016 Apr;468(4):667-77. doi: 10.1007/s00424-015-1759-4. Epub 2015 Nov 17. PubMed PMID: 26577585.; 6: Spate LD, Brown A, Redel BK, Whitworth KM, Prather RS. PS48 can replace bovine serum albumin in pig embryo culture medium, and improve in vitro embryo development by phosphorylating AKT. Mol Reprod Dev. 2015 Apr;82(4):315-20. doi: 10.1002/mrd.22474. Epub 2015 Mar 16. PubMed PMID: 25776657; PubMed Central PMCID: PMC4720971.; 7: Liu Z, Ren J, Cao J, He J, Yao X, Jin C, Xue Y. Systematic analysis of the Plk-mediated phosphoregulation in eukaryotes. Brief Bioinform. 2013 May;14(3):344-60. doi: 10.1093/bib/bbs041. Epub 2012 Jul 31. Review. PubMed PMID: 22851512.; 8: Hussain H, Tan BH, Gudipati CS, He CB, Liu Y, Davis TP. Micelle formation of amphiphilic polystyrene-b-poly(N-vinylpyrrolidone) diblock copolymer in methanol and water-methanol binary mixtures. Langmuir. 2009 May 19;25(10):5557-64. doi: 10.1021/la8042389. PubMed PMID: 19371048.; 9: Anthony TG, Polley SD, Vogler AP, Conway DJ. Evidence of non-neutral polymorphism in Plasmodium falciparum gamete surface protein genes Pfs47 and Pfs48/45. Mol Biochem Parasitol. 2007 Dec;156(2):117-23. Epub 2007 Jul 20. PubMed PMID: 17826852.
• PubChem Compound: 44141940
• Last Modified: Nov 11 2021